2-[3-chloro-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridin-1-yl]-N,N-dimethylacetamide

• IUPAC Name: 2-[3-chloro-5-(trifluoromethyl)pyrrolo[2,3-b]pyridin-1-yl]-N,N-dimethylacetamide
• InChI: InChI=1S/C12H11ClF3N3O/c1-18(2)10(20)6-19-5-9(13)8-3-7(12(14,15)16)4-17-11(8)19/h3-5H,6H2,1-2H3
• InChI Key: OFZSHPVYQMMYIJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CN1C=C(C2=C1N=CC(=C2)C(F)(F)F)Cl
• Molecular Formula: C12H11ClF3N3O
• Molecular Weight: 305.68 g/mol

Description

The compound “2-[3-chloro-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridin-1-yl]-N,N-dimethylacetamide” is a type of trifluoromethylpyridine (TFMP) derivative. TFMP derivatives are commonly used in the agrochemical and pharmaceutical industries. They are known for their unique physicochemical properties, which are thought to be due to the combination of the unique characteristics of the fluorine atom and the pyridine moiety.

Molecular Structure Analysis

The molecular structure of TFMP derivatives, including “2-[3-chloro-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridin-1-yl]-N,N-dimethylacetamide”, is characterized by the presence of a pyridine moiety and a trifluoromethyl group. The fluorine atoms of the trifluoromethyl group can be disordered over two sites.

Physical And Chemical Properties Analysis

The physical and chemical properties of TFMP derivatives are influenced by the presence of the fluorine atom and the pyridine moiety. The fluorine atom, which is the next smallest atom after hydrogen but has the largest electronegativity, contributes to the unique physicochemical properties of these compounds.

Scientific Research Applications

Synthesis and Characterization of Soluble Polyimides

Research on the synthesis of a new aromatic diamine monomer containing both pyridine and fluorine for the production of novel aromatic polyimides shows the significance of such compounds in creating materials with excellent solubility, thermal stability, and amorphous nature. These polyimides have applications in various solvents and exhibit high glass-transition temperatures and good thermal stability, making them suitable for high-performance polymers applications (Zhang et al., 2007).

Interaction Product of 5-Trifluoromethyl-Pyridine-2-Thione with Iodine

Another study explores the interaction of 5-trifluoromethyl-pyridine-2-thione with molecular iodine, highlighting the formation of complexes with potential implications in drug development and the study of molecular interactions. This research underscores the versatility of fluorinated pyridine compounds in forming stable complexes with iodine, which could have implications in designing new materials or pharmaceuticals (Chernov'yants et al., 2011).

Novel Soluble Fluorinated Polyamides

The development of novel soluble fluorinated polyamides containing pyridine and sulfone moieties further illustrates the utility of these compounds in creating materials with excellent solubility, thermal properties, and mechanical strength. These polymers' low dielectric constants and high transparency make them suitable for electronic and optical applications (Liu et al., 2013).

Microwave-Assisted Fluorination

Research on microwave-assisted fluorination of 2-acylpyrroles, including the synthesis of fluorinated pyrrole-imidazole alkaloids, showcases the synthetic versatility of fluorinated compounds and their potential in creating novel chemical entities with significant biological activity (Troegel & Lindel, 2012).

Fluazinam Fungicide Study

A study on fluazinam, a fungicide containing a similar fluorinated pyridine structure, demonstrates the agricultural applications of such compounds. The structural analysis and interaction studies provide insights into designing more effective fungicides and understanding their mechanisms of action (Jeon et al., 2013).

Mechanism of Action

The mechanism of action of TFMP derivatives is thought to be due to the unique physicochemical properties of the fluorine atom and the pyridine moiety. These properties contribute to the biological activities of these compounds.

Future Directions

The future directions for the research and application of TFMP derivatives, including “2-[3-chloro-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridin-1-yl]-N,N-dimethylacetamide”, are promising. It is expected that many novel applications of TFMP will be discovered in the future. The development of fluorinated organic chemicals, including TFMP derivatives, is becoming an increasingly important research topic.